N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(5-ethyl-2-furyl)propanamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(5-ethylfuran-2-yl)propanamide
• InChI: InChI=1S/C16H15ClF3NO2/c1-2-11-4-5-12(23-11)6-8-15(22)21-14-9-10(16(18,19)20)3-7-13(14)17/h3-5,7,9H,2,6,8H2,1H3,(H,21,22)
• InChI Key: FAQHXCOSKTTWAB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CCC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C16H15ClF3NO2
• Molecular Weight: 345.74 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(5-ethyl-2-furyl)propanamide, also known as CFTR inhibitor-172, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is a chloride channel that is essential for proper ion transport in the lungs, pancreas, and other organs. CFTR inhibitor-172 has been shown to be effective in treating a variety of diseases and conditions, including cystic fibrosis, chronic obstructive pulmonary disease (COPD), and asthma.

Mechanism of Action

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(5-ethyl-2-furyl)propanamide inhibitor-172 works by inhibiting the function of the this compound protein, which is a chloride channel that is essential for proper ion transport in the lungs, pancreas, and other organs. This compound inhibitor-172 binds to a specific site on the this compound protein and prevents it from functioning properly. This leads to a reduction in ion transport and can help to reduce inflammation and improve lung function in patients with respiratory diseases.
Biochemical and Physiological Effects:
This compound inhibitor-172 has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation in the lungs and improve lung function in patients with respiratory diseases. This compound inhibitor-172 has also been shown to reduce mucus production and improve airway clearance in patients with cystic fibrosis. Additionally, this compound inhibitor-172 has been shown to have anti-inflammatory effects in other organs, including the pancreas and liver.

Advantages and Limitations for Lab Experiments

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(5-ethyl-2-furyl)propanamide inhibitor-172 has several advantages for use in lab experiments. It is a highly potent and specific inhibitor of the this compound protein, which makes it an ideal tool for studying the function of this protein in various disease states. This compound inhibitor-172 is also relatively easy to synthesize and purify, which makes it readily available for use in lab experiments. However, there are some limitations to the use of this compound inhibitor-172 in lab experiments. It can be toxic at high concentrations, which can limit its use in some experiments. Additionally, it may not be effective in all disease states, which can limit its utility in some experiments.

Future Directions

There are several future directions for research on N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(5-ethyl-2-furyl)propanamide inhibitor-172. One area of research is the development of new and more potent inhibitors of the this compound protein. This could lead to the development of more effective treatments for respiratory diseases and other conditions. Another area of research is the identification of new disease states that may be treated with this compound inhibitor-172. This could lead to the development of new therapies for a variety of diseases and conditions. Additionally, there is ongoing research into the mechanisms of action of this compound inhibitor-172, which could lead to a better understanding of the function of the this compound protein and its role in disease.

Synthesis Methods

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(5-ethyl-2-furyl)propanamide inhibitor-172 is synthesized through a multi-step process that involves the reaction of several different chemical compounds. The synthesis method is complex and requires specialized equipment and expertise. The process involves the use of several different reagents and solvents, including acetic anhydride, trifluoroacetic acid, and chloroacetyl chloride. The final product is purified through a series of chromatography and distillation steps to obtain a highly pure form of this compound inhibitor-172.

Scientific Research Applications

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(5-ethyl-2-furyl)propanamide inhibitor-172 has been extensively studied for its potential therapeutic applications. It has been shown to be effective in treating a variety of diseases and conditions, including cystic fibrosis, COPD, and asthma. This compound inhibitor-172 works by inhibiting the function of the this compound protein, which is essential for proper ion transport in the lungs, pancreas, and other organs. By inhibiting this compound function, this compound inhibitor-172 can help to reduce inflammation and improve lung function in patients with respiratory diseases.